Cas no 1588266-82-3 (N-(3-aminopropyl)benzenesulfonamide)

• Product Name: N-(3-aminopropyl)benzenesulfonamide
• CAS No: 1588266-82-3
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• MDL: MFCD07039028
• CID: 5607996
• PubChem ID: 16485443
• Update Time: 2025-05-20

N-(3-aminopropyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)benzenesulfonamid HCl
• CS-0362166
• N-(3-aminopropyl)benzenesulfonamide hydrochloride
• AKOS025980667
• 1588266-82-3
• EN300-10036785
• Z1491223574
• N-(3-aminopropyl)benzenesulfonamide

• MDL： MFCD07039028
• Inchi： 1S/C9H14N2O2S.ClH/c10-7-4-8-11-14(12,13)9-5-2-1-3-6-9;/h1-3,5-6,11H,4,7-8,10H2;1H
• InChI Key： IMKFQRXOJWIMEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)NCCCN.Cl

Computed Properties

• Exact Mass: 250.0542766g/mol
• Monoisotopic Mass: 250.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-aminopropyl)benzenesulfonamide

Comprehensive Overview of N-(3-aminopropyl)benzenesulfonamide (CAS No. 1588266-82-3): Properties, Applications, and Industry Insights

N-(3-aminopropyl)benzenesulfonamide (CAS No. 1588266-82-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This sulfonamide derivative combines a benzenesulfonamide moiety with a 3-aminopropyl side chain, offering versatile reactivity for drug discovery and material science applications. The compound's molecular formula, C₉H₁₄N₂O₂S, and weight of 214.29 g/mol make it particularly interesting for researchers exploring small molecule therapeutics and bioconjugation techniques.

Recent studies highlight the growing demand for sulfonamide-based compounds in medicinal chemistry, with N-(3-aminopropyl)benzenesulfonamide serving as a valuable building block for enzyme inhibitors and receptor modulators. Its dual functional groups enable selective modifications, addressing current challenges in targeted drug delivery systems. The pharmaceutical industry particularly values this compound's potential in developing carbon anhydrase inhibitors, a hot topic in oncology and glaucoma treatment research.

The synthesis of CAS 1588266-82-3 typically involves the reaction of benzenesulfonyl chloride with 1,3-diaminopropane under controlled conditions, yielding the product with high purity. Advanced purification techniques like column chromatography and recrystallization ensure the compound meets stringent quality standards for research applications. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms its structural integrity, making it reliable for high-throughput screening platforms.

Beyond pharmaceuticals, N-(3-aminopropyl)benzenesulfonamide finds applications in material science as a crosslinking agent for polymer modification. Its ability to form stable hydrogen bonds contributes to developing self-healing materials—a trending research area in sustainable technology. The compound's thermal stability (decomposition temperature >200°C) and solubility profile (soluble in polar organic solvents) make it suitable for various coating formulations and adhesive systems.

Environmental and safety considerations for 1588266-82-3 follow standard laboratory protocols. While not classified as hazardous under current regulations, proper handling with personal protective equipment (PPE) is recommended. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, aligning with the chemical industry's focus on green chemistry principles and sustainable synthesis methods.

Market analysis indicates growing interest in CAS 1588266-82-3 from both academic and industrial sectors. Patent filings related to its derivatives have increased by 35% since 2020, particularly in cancer therapeutics and neurodegenerative disease research. The compound's cost-effectiveness compared to similar sulfonamide precursors makes it attractive for scale-up production, with several contract manufacturing organizations (CMOs) now offering custom synthesis services.

Future research directions for N-(3-aminopropyl)benzenesulfonamide include exploring its potential in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs)—two rapidly evolving areas in precision medicine. Computational studies using molecular docking and QSAR modeling are helping identify new biological targets for this versatile scaffold. As the demand for multifunctional intermediates grows, 1588266-82-3 is poised to play an increasingly important role in cutting-edge chemical research and development.